Cas no 68555-54-4 (1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione)

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione is a bifunctional organic compound featuring a central ethylene bridge flanked by thiophenylene and maleimide (pyrrole-2,5-dione) groups. Its structure enables versatile reactivity, particularly in polymer and materials science applications, where it can act as a crosslinking agent or monomer for functionalized polymers. The compound's dual maleimide groups facilitate Michael addition or Diels-Alder reactions, making it valuable for synthesizing thermally stable or photoactive materials. The thiophenylene linkage enhances electron delocalization, potentially improving conductivity in conjugated systems. Its rigid backbone contributes to mechanical strength in composite materials. This compound is particularly useful in advanced coatings, adhesives, or specialty polymers requiring tailored thermal and electronic properties.
1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione structure
68555-54-4 structure
Product Name:1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
CAS No:68555-54-4
MF:C22H16N2O4S2
MW:436.503442764282
CID:58818
PubChem ID:110539
Update Time:2025-05-20

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
    • 1,2-Ethylenebis((2-maleimidophenyl)thio ether)
    • 1-[2-[2-[2-(2,5-dioxopyrrol-1-yl)phenyl]sulfanylethylsulfanyl]phenyl]pyrrole-2,5-dione
    • EINECS 271-430-6
    • 68555-54-4
    • 1-(2-(2-(2-(2,5-DIOXOPYRROL-1-YL)PHENYL)SULFANYLETHYLSULFANYL)PHENYL)PYRROLE-2,5-DIONE
    • 1H-Pyrrole-2,5-dione,1,1'-[1,2-ethanediylbis(thio-2,1-phenylene)]bis-
    • 1,2-Ethylenebis((2-maleimidophenyl)thioether)
    • NS00036653
    • UNII-TTH5L5MVT8
    • DTXSID2071651
    • 1,1'-(1,2-ETHANEDIYLBIS(THIO-2,1-PHENYLENE))BIS(1H-PYRROLE-2,5-DIONE)
    • SCHEMBL9735200
    • 1H-Pyrrole-2,5-dione, 1,1'-(1,2-ethanediylbis(thio-2,1-phenylene))bis-
    • 1h-pyrrole-2,5-dione, 1,1'-[1,2-ethanediylbis(thio-2,1-phenylene)]bis-
    • TTH5L5MVT8
    • Inchi: 1S/C22H16N2O4S2/c25-19-9-10-20(26)23(19)15-5-1-3-7-17(15)29-13-14-30-18-8-4-2-6-16(18)24-21(27)11-12-22(24)28/h1-12H,13-14H2
    • InChI Key: IMRULEJVIHQQKE-UHFFFAOYSA-N
    • SMILES: S(CCSC1=CC=CC=C1N1C(C=CC1=O)=O)C1=CC=CC=C1N1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 436.05500
  • Monoisotopic Mass: 436.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 616.1°Cat760mmHg
  • Flash Point: 326.4°C
  • Refractive Index: 1.747
  • PSA: 125.36000
  • LogP: 3.55980

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E258255-50mg
1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
68555-54-4
50mg
$ 280.00 2022-06-05
TRC
E258255-100mg
1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
68555-54-4
100mg
$ 465.00 2022-06-05
TRC
E258255-250mg
1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione
68555-54-4
250mg
$ 930.00 2022-06-05

Additional information on 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione

Comprehensive Overview of 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione (CAS No. 68555-54-4)

1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione, with the CAS number 68555-54-4, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, material science, and pharmaceutical research. This compound, characterized by its unique molecular structure featuring pyrrole-2,5-dione and ethylenebis(thio-2,1-phenylene) moieties, exhibits versatile properties that make it valuable for advanced applications. Researchers and industry professionals are increasingly exploring its potential due to its thermal stability, reactivity, and compatibility with various synthetic processes.

In recent years, the demand for high-performance materials and functional additives has surged, driven by advancements in electronics, coatings, and biomedical engineering. 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione is often discussed in the context of polymeric cross-linking agents and photoactive materials, aligning with the growing interest in sustainable and smart materials. Its ability to participate in Diels-Alder reactions and form stable adducts has made it a subject of study for designing novel thermosetting resins and self-healing polymers.

The compound's CAS No. 68555-54-4 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. One of the trending topics associated with this compound is its role in organic electronics, particularly in the development of organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The pyrrole-2,5-dione core contributes to electron transport properties, making it a candidate for charge-transport layers in next-generation devices. Additionally, its derivatives are being investigated for bioimaging probes due to their fluorescence characteristics.

From a synthetic chemistry perspective, the ethylenebis(thio-2,1-phenylene) bridge in 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione offers rigidity and conjugation, which are critical for tuning optical and electronic properties. This has led to its incorporation into conjugated polymers and small-molecule semiconductors, addressing the need for materials with tailored bandgaps and high charge mobility. The compound's compatibility with click chemistry further expands its utility in modular synthesis.

Environmental and regulatory considerations are also shaping the discourse around 68555-54-4. As industries move toward greener alternatives, researchers are evaluating the compound's biodegradability and toxicity profile. While it is not classified as hazardous, its derivatives are subject to scrutiny under REACH and other regulatory frameworks. This aligns with the broader trend of green chemistry, where the focus is on minimizing waste and optimizing synthetic efficiency.

In summary, 1,1'-(Ethylenebis(thio-2,1-phenylene))bis-1H-pyrrole-2,5-dione (CAS No. 68555-54-4) stands at the intersection of innovation and practicality. Its applications span from advanced materials to biomedical technologies, making it a compound of enduring interest. As research continues to uncover new functionalities, its role in addressing contemporary challenges in science and technology will likely expand, solidifying its place in the lexicon of modern chemistry.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd